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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical dosage,
administration, and experimental protocols for SAG-524, a novel, orally bioavailable small
molecule inhibitor of Hepatitis B Virus (HBV) replication.[1] SAG-524 acts as an HBV RNA
destabilizer, offering a promising therapeutic strategy for achieving a functional cure for chronic
HBV infection.[2][3]

Mechanism of Action

SAG-524 selectively destabilizes HBV RNA by targeting the host poly(A) polymerase D5
(PAPD5).[1] Normally, PAPDS is recruited to HBV RNA, where it adds guanine residues to the
poly(A) tail, protecting the viral RNA from degradation.[2] SAG-524 disrupts this process,
leading to the shortening of the HBV RNA poly(A) tail and subsequent degradation of both
pregenomic RNA (pgRNA) and PreS/S mRNA. This targeted action results in a significant
reduction of Hepatitis B surface antigen (HBsAg) and HBV DNA levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

